![molecular formula C23H31N3O5 B2797424 Cis-5-Benzyl 1-Tert-Butyl 3-Oxotetrahydro-2H-Spiro[Piperidine-4,1-Pyrrolo[3,4-C]Pyrrole]-1,5(3H)-Dicarboxylate CAS No. 1268519-36-3](/img/structure/B2797424.png)
Cis-5-Benzyl 1-Tert-Butyl 3-Oxotetrahydro-2H-Spiro[Piperidine-4,1-Pyrrolo[3,4-C]Pyrrole]-1,5(3H)-Dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Cis-5-Benzyl 1-Tert-Butyl 3-Oxotetrahydro-2H-Spiro[Piperidine-4,1-Pyrrolo[3,4-C]Pyrrole]-1,5(3H)-Dicarboxylate” is a chemical compound with immense potential for scientific research. It has a molecular weight of 429.52 . The IUPAC name for this compound is 5’-benzyl 1- (tert-butyl) (3a’R,6a’R)-3’-oxohexahydro-5’H-spiro [piperidine-4,1’-pyrrolo [3,4-c]pyrrole]-1,5’-dicarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C23H31N3O5/c1-22 (2,3)31-21 (29)25-11-9-23 (10-12-25)18-14-26 (13-17 (18)19 (27)24-23)20 (28)30-15-16-7-5-4-6-8-16/h4-8,17-18H,9-15H2,1-3H3, (H,24,27)/t17-,18-/m0/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The compound has a molecular weight of 429.52 . It should be stored at a temperature of 28 C . More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the search results.Scientific Research Applications
Spiro-Piperidine Derivatives as Nootropic Agents
Derivatives of spiro-[4H-pyrrolo[1,2a][1,4]benzodiazepine-4,4′-piperidine] have been synthesized and investigated for their potential as nootropic agents. These compounds are produced via a simple one-pot reaction, demonstrating the versatility and synthetic accessibility of spiro-piperidine frameworks for developing compounds with potential cognitive-enhancing effects S. Massa, A. Mai, & Marco Artico, 1990.
Acetyl-CoA Carboxylase Inhibitors
Spiropiperidine lactam derivatives have been synthesized as inhibitors of acetyl-CoA carboxylase, a crucial enzyme in lipid metabolism. The synthesis showcases the use of spiro-piperidine structures in developing compounds that may serve as tools for studying metabolic disorders and potential therapeutic agents K. Huard et al., 2012.
Synthesis of Spiro-piperidine Bacteriochlorins
A novel molecular design involving spiro-piperidine units has been applied to synthetic bacteriochlorins, highlighting the utility of this chemical structure in the development of near-infrared absorbers with potential applications in photodynamic therapy and imaging Kanumuri Ramesh Reddy et al., 2013.
Antihypertensive Agents
Compounds featuring a spiro[piperidine-4,1'-pyrrolo[3,4-c]pyrrole] skeleton have been synthesized and evaluated for their antihypertensive properties, demonstrating the relevance of spiro-piperidine derivatives in the search for new cardiovascular drugs L. Davis et al., 1983.
Safety and Hazards
properties
IUPAC Name |
5-O-benzyl 1-O'-tert-butyl (3aR,6aS)-1-oxospiro[3a,4,6,6a-tetrahydro-2H-pyrrolo[3,4-c]pyrrole-3,4'-piperidine]-1',5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O5/c1-22(2,3)31-21(29)25-11-9-23(10-12-25)18-14-26(13-17(18)19(27)24-23)20(28)30-15-16-7-5-4-6-8-16/h4-8,17-18H,9-15H2,1-3H3,(H,24,27)/t17-,18+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPQJFZDAFOZYOG-MSOLQXFVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)C3CN(CC3C(=O)N2)C(=O)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)[C@H]3CN(C[C@H]3C(=O)N2)C(=O)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.